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Compound of Interest

Compound Name: Solvent Yellow 16

Cat. No.: B056921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 16, also known by designations such as C.I. 12700 and Sudan Yellow 3G, is a

synthetic monoazo dye characterized by its vibrant greenish-yellow hue.[1][2] As an oil-soluble

colorant, it finds extensive application across various industrial sectors, including the coloring of

plastics, resins, transparent paints, printing inks, and aluminum foil.[3][4] Its utility also extends

to cosmetics, where it is used as a pigment.[5] This technical guide provides an in-depth

analysis of the core chemical and physical properties of Solvent Yellow 16, supported by

experimental methodologies and structured data for ease of reference.

Chemical and Physical Properties
Solvent Yellow 16 is an organic compound belonging to the azo class of dyes. Its fundamental

properties are summarized below.

General and Structural Information
The identity and structure of Solvent Yellow 16 are defined by several key identifiers and its

molecular arrangement.
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Property Value Source(s)

IUPAC Name

3-Methyl-1-phenyl-4-

(phenyldiazenyl)-1H-pyrazol-

5(4H)-one

Synonyms

C.I. 12700, C.I. Disperse

Yellow, Sudan Yellow 3G,

Transparent Yellow 3G

CAS Number 4314-14-1

C.I. Number 12700

Molecular Formula C₁₆H₁₄N₄O

Molecular Weight 278.31 g/mol

Chemical Class Monoazo Dye

Physical Appearance
Greenish-yellow to light brown

powder

Physicochemical Data
The following table outlines the key quantitative physicochemical properties of Solvent Yellow
16. These values are critical for understanding its behavior in various applications and

experimental settings.
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Property Value Conditions Source(s)

Melting Point 140 - 157 °C Atmospheric Pressure

Heat Resistance (in

PS)
260 °C -

Light Fastness (in PS)
5 - 6 (on a scale of 1-

8)
-

Water Solubility Insoluble (<1.0% max) 20 °C

Acid Resistance 4 (on a scale of 1-5) 5% HCl

Alkali Resistance 4 (on a scale of 1-5) 5% Na₂CO₃

Solubility Profile in Organic Solvents
Solvent Yellow 16 is characterized by its solubility in a range of organic solvents, a key

property for its application as a solvent dye.

Solvent Solubility (g/L) Temperature

Dichloromethane 217.8 20 °C

Methylbenzene 68.2 20 °C

Butyl Acetate 28.5 20 °C

Acetone 17.3 20 °C

Ethyl Alcohol 4.8 20 °C

Carbon Tetrachloride Soluble Not specified

Chloroform Soluble Not specified

Data compiled from multiple sources.

Reactivity and Stability
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Thermal Stability: The dye exhibits good heat resistance, particularly in plastics like

polystyrene, where it is stable up to 260°C.

Chemical Stability: It is stable under standard storage conditions.

Reactivity with Acids: In the presence of concentrated sulfuric acid, Solvent Yellow 16
exhibits a distinct color change, initially turning a greenish-yellow, which then transitions to

an orange-yellow upon dilution, eventually forming a yellow precipitate. It shows slight

solubility in hot concentrated hydrochloric acid, resulting in an orange color.

Reactivity with Bases: The dye is slightly soluble in a hot 5% sodium hydroxide solution,

appearing yellow.

Incompatibilities: It is incompatible with strong oxidizing agents.

Synthesis Pathway
The industrial synthesis of Solvent Yellow 16 is a well-established process involving a diazo

coupling reaction. The fundamental steps are the diazotization of an aromatic amine followed

by coupling with a suitable coupling component.

Synthesis Workflow
The synthesis of Solvent Yellow 16 involves two primary stages:

Diazotization of Aniline: Aniline is treated with a source of nitrous acid (typically generated in

situ from sodium nitrite and a strong acid like hydrochloric acid) at low temperatures to form

a diazonium salt.

Azo Coupling: The resulting diazonium salt is then reacted with the coupling component, 3-

Methyl-1-phenyl-1H-pyrazol-5(4H)-one, to form the final azo dye molecule.
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1. Diazotization

2. Azo Coupling

Aniline

Benzenediazonium Chloride 0-5 °C

Sodium Nitrite (NaNO₂) +
Hydrochloric Acid (HCl)

3-Methyl-1-phenyl-1H-
pyrazol-5(4H)-one

Solvent Yellow 16
(C.I. 12700)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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